5-[(E)-Prop-1-enyl]benzo[1,3]dioxole

• CAS No.: 120-58-1
• Product Name: 5-[(E)-Prop-1-enyl]benzo[1,3]dioxole
• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 5-[(E)-prop-1-enyl]-1,3-benzodioxole
• Standard InChI: InChI=1S/C10H10O2/c1-2-3-8-4-5-9-10(6-8)12-7-11-9/h2-6H,7H2,1H3/b3-2+
• Standard InChIKey: VHVOLFRBFDOUSH-NSCUHMNNSA-N
• Isomeric SMILES: C/C=C/C1=CC2=C(C=C1)OCO2
• SMILES: CC=CC1=CC2=C(C=C1)OCO2
• Canonical SMILES: CC=CC1=CC2=C(C=C1)OCO2
• Appearance: Assay:≥98%A solution in ethanol
• Boiling Point: 487 °F at 760 mm Hg (NTP, 1992); 253 °C
• Colorform: Colorless liquid
• Density: 1.1224 at 68 °F (NTP, 1992); 1.1122 at 20 °C
• Melting Point: 8.2 °C
• Physical Description: Isosafrole is a colorless fragrant liquid with odor of anise. Used in small quantities in root beer and sarsaparilla flavors.
• Description: Isosafrole is a colorless fragrant liquid with odor of anise. Used in small quantities in root beer and sarsaparilla flavors.; Isosafrole is a member of benzodioxoles.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 144 mg/L at 25 °C (est); Practically insoluble in water; Soluble in organic solvents; practically insoluble in water; Soluble in ether, benzene, alcohol
• Synonyms: 4-propenyl-1,2-methylenedioxybenzene; 5-((1E)-1-propenyl)-1,3-benzodioxole; beta-isosafrole; isosafrol; isosafrole; isosafrole, (E)-isome
• Vapor Pressure: 2.32X10-2 mm Hg at 25 °C (est)
• PubChem Compound: 637796
• Last Modified: Nov 12 2021